(2-Ethoxyphenyl)(2-(4-(trifluoromethyl)phenyl)morpholino)methanone

• IUPAC Name: (2-ethoxyphenyl)-[2-[4-(trifluoromethyl)phenyl]morpholin-4-yl]methanone
• InChI: InChI=1S/C20H20F3NO3/c1-2-26-17-6-4-3-5-16(17)19(25)24-11-12-27-18(13-24)14-7-9-15(10-8-14)20(21,22)23/h3-10,18H,2,11-13H2,1H3
• InChI Key: GFCOPCOTLUSVGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCOC(C2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H20F3NO3
• Molecular Weight: 379.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “(2-Ethoxyphenyl)(2-(4-(trifluoromethyl)phenyl)morpholino)methanone” often involves the use of trifluoromethylpyridine (TFMP) and its intermediates. The process of cyclo-condensation involves the molecular assembly of a large, ring-shaped molecule from smaller, fluorinated building blocks.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The incorporation of fluorine atoms into organic molecules has significant implications for drug discovery. Fluorine-containing compounds constitute more than 50% of the best-selling drug molecules approved by the US Food and Drug Administration (FDA) . Let’s explore how this compound fits into the medicinal chemistry landscape:

Anticancer Agents:

Neurological Disorders:

Anti-Inflammatory Activity:

Electrochemistry and Sensing Applications

The compound’s unique structure makes it interesting for electrochemical studies and sensing applications:

Electrochemical Sensors:

• Thiophene-Based Films : A film derived from electrochemically oxidized 3-(4-trifluoromethyl)-phenyl)-thiophene was used to estimate the affinity for synthetic stimulants .